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3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-5-(4-methylphenyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one 3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-5-(4-methylphenyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0714143
InChI: InChI=1S/C27H32N2O5/c1-18-5-7-20(8-6-18)24-23(25(30)21-9-10-22(33-3)19(2)17-21)26(31)27(32)29(24)12-4-11-28-13-15-34-16-14-28/h5-10,17,24,30H,4,11-16H2,1-3H3/b25-23+
SMILES: CC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)C)O)C(=O)C(=O)N2CCCN4CCOCC4
Molecular Formula: C27H32N2O5
Molecular Weight: 464.6 g/mol

3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-5-(4-methylphenyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one

CAS No.:

Cat. No.: VC0714143

Molecular Formula: C27H32N2O5

Molecular Weight: 464.6 g/mol

* For research use only. Not for human or veterinary use.

3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-5-(4-methylphenyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one -

Specification

Molecular Formula C27H32N2O5
Molecular Weight 464.6 g/mol
IUPAC Name (E)-(4-methoxy-3-methylphenyl)-[2-(4-methylphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate
Standard InChI InChI=1S/C27H32N2O5/c1-18-5-7-20(8-6-18)24-23(25(30)21-9-10-22(33-3)19(2)17-21)26(31)27(32)29(24)12-4-11-28-13-15-34-16-14-28/h5-10,17,24,30H,4,11-16H2,1-3H3/b25-23+
Standard InChI Key BXDZGUKLTHFIHD-WJTDDFOZSA-N
Isomeric SMILES CC1=CC=C(C=C1)C2/C(=C(/C3=CC(=C(C=C3)OC)C)\[O-])/C(=O)C(=O)N2CCC[NH+]4CCOCC4
SMILES CC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)C)O)C(=O)C(=O)N2CCCN4CCOCC4
Canonical SMILES CC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)C)[O-])C(=O)C(=O)N2CCC[NH+]4CCOCC4

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